Cas no 95664-69-0 (Ethyl 2-(3-pentadecylphenoxy)butanoate)
95664-69-0 structure
Product name:Ethyl 2-(3-pentadecylphenoxy)butanoate
Ethyl 2-(3-pentadecylphenoxy)butanoate Chemical and Physical Properties
Names and Identifiers
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- 95664-69-0
- ETHYL 2-(3-PENTADECYLPHENOXY)BUTANOATE
- DTXSID30759670
- Ethyl 2-(3-pentadecylphenoxy)butanoate
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- Inchi： InChI=1S/C27H46O3/c1-4-7-8-9-10-11-12-13-14-15-16-17-18-20-24-21-19-22-25(23-24)30-26(5-2)27(28)29-6-3/h19,21-23,26H,4-18,20H2,1-3H3
- InChI Key： AGOFKPLFXWNCEJ-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 418.34469533Da
- Monoisotopic Mass: 418.34469533Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 30
- Rotatable Bond Count: 20
- Complexity: 396
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.9
- Topological Polar Surface Area: 35.5Ų
Ethyl 2-(3-pentadecylphenoxy)butanoate Related Literature
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Carsten Glock,Helmar Görls,Matthias Westerhausen Chem. Commun., 2012,48, 7094-7096
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Ruilin Xu,Chen Liao,Yanqing Xu,Chunfeng Zhang,Min Xiao,Lei Zhang,Changgui Lu,Yiping Cui,Jiayu Zhang Nanoscale, 2017,9, 18281-18289
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Chengjie Liu,Wei Yao,Luzhong Zhang,Hanqing Qian,Wei Wu,Xiqun Jiang Chem. Commun., 2010,46, 7566-7568
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5. BMIm HCO3: an ionic liquid with carboxylating properties. Synthesis of carbamate esters from amines†A. Di Nicola,A. Arcadi,L. Rossi New J. Chem., 2016,40, 9895-9898
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